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molecular formula C15H17N3O2S B8531588 3-[2-(4-Methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic acid CAS No. 860344-60-1

3-[2-(4-Methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic acid

Cat. No. B8531588
CAS RN: 860344-60-1
M. Wt: 303.4 g/mol
InChI Key: FAOUCFZVUHAAKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07915300B2

Procedure details

4-Methyl-piperazine-1-carbothioic acid amide (2.47 mmol) and 3-(2-Bromo-acetyl)-benzoic acid (2.47 mmol) were mixed in THF (12 mL). After stirring at room temperature for 5 minutes the mixture was heated to 80° C. for 2 hours. The mixture was then cooled to room temperature and filtered. The solid was washed with a small amount of diethylether and dried. m/z=304.1 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.
Name
4-Methyl-piperazine-1-carbothioic acid amide
Quantity
2.47 mmol
Type
reactant
Reaction Step One
Name
3-(2-Bromo-acetyl)-benzoic acid
Quantity
2.47 mmol
Type
reactant
Reaction Step One
Name
THF
Quantity
12 mL
Type
solvent
Reaction Step One
Name
3-[2-(4-Methyl-piperazin-1-yl)-thiazol-4-yl]-benzoic acid

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][N:5]([C:8](=[S:10])[NH2:9])[CH2:4][CH2:3]1.Br[CH2:12][C:13]([C:15]1[CH:16]=[C:17]([CH:21]=[CH:22][CH:23]=1)[C:18]([OH:20])=[O:19])=O>C1COCC1>[CH3:1][N:2]1[CH2:7][CH2:6][N:5]([C:8]2[S:10][CH:12]=[C:13]([C:15]3[CH:16]=[C:17]([CH:21]=[CH:22][CH:23]=3)[C:18]([OH:20])=[O:19])[N:9]=2)[CH2:4][CH2:3]1

Inputs

Step One
Name
4-Methyl-piperazine-1-carbothioic acid amide
Quantity
2.47 mmol
Type
reactant
Smiles
CN1CCN(CC1)C(N)=S
Name
3-(2-Bromo-acetyl)-benzoic acid
Quantity
2.47 mmol
Type
reactant
Smiles
BrCC(=O)C=1C=C(C(=O)O)C=CC1
Name
THF
Quantity
12 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for 5 minutes the mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated to 80° C. for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was then cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
The solid was washed with a small amount of diethylether
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
used in the next step without any further purification

Outcomes

Product
Details
Reaction Time
 5 min
Name
3-[2-(4-Methyl-piperazin-1-yl)-thiazol-4-yl]-benzoic acid
Type
Smiles
CN1CCN(CC1)C=1SC=C(N1)C=1C=C(C(=O)O)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.